Fadrozole

• CAS No.: 102676-47-1
• Product Name: Fadrozole
• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile
• Standard InChI: InChI=1S/C14H13N3/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14/h4-7,9-10,14H,1-3H2
• Standard InChIKey: CLPFFLWZZBQMAO-UHFFFAOYSA-N
• SMILES: C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N
• Canonical SMILES: C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N
• Description: 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile is an imidazopyridine.; A selective aromatase inhibitor effective in the treatment of estrogen-dependent disease including breast cancer.
• Purity: > 95%
• Related CAS: 102676-31-3 (mono-hydrochloride)
• Synonyms: CGS 020286A; CGS 16949A; CGS-020286A; CGS-16949A; CGS020286A; CGS16949A; FAD 286; FAD-286; FAD286; Fadrozole; Fadrozole Hydrochloride; Fadrozole Monohydrochloride; Hydrochloride, Fadrozole; Monohydrochloride, Fadrozole
• Reference: 1: Browne LJ, Gude C, Rodriguez H, Steele RE, Bhatnager A. Fadrozole; hydrochloride: a potent, selective, nonsteroidal inhibitor of aromatase for the; treatment of estrogen-dependent disease. J Med Chem. 1991 Feb;34(2):725-36.; PubMed PMID: 1825337. ; 2: Raats JI, Falkson G, Falkson HC. A study of fadrozole, a new aromatase; inhibitor, in postmenopausal women with advanced metastatic breast cancer. J Clin; Oncol. 1992 Jan;10(1):111-6. PubMed PMID: 1530798. ; 3: Falkson G, Raats JI, Falkson HC. Fadrozole hydrochloride, a new nontoxic; aromatase inhibitor for the treatment of patients with metastatic breast cancer. ; J Steroid Biochem Mol Biol. 1992 Sep;43(1-3):161-5. PubMed PMID: 1388048.
• PubChem Compound: 59693
• Last Modified: Nov 11 2021